N-[2-[(3-acetyl-2,4,6-trimethylphenyl)methylsulfanyl]-1,3-benzothiazol-6-yl]-4-butoxybenzamide

• Molecular Formula: C30H32N2O3S2
• Molecular Weight: 532.7 g/mol
• IUPAC Name: N-[2-[(3-acetyl-2,4,6-trimethylphenyl)methylsulfanyl]-1,3-benzothiazol-6-yl]-4-butoxybenzamide
• InChI: InChI=1S/C30H32N2O3S2/c1-6-7-14-35-24-11-8-22(9-12-24)29(34)31-23-10-13-26-27(16-23)37-30(32-26)36-17-25-18(2)15-19(3)28(20(25)4)21(5)33/h8-13,15-16H,6-7,14,17H2,1-5H3,(H,31,34)
• InChI Key: XJQMMHCQUJOAQW-UHFFFAOYSA-N
• SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)N=C(S3)SCC4=C(C=C(C(=C4C)C(=O)C)C)C
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC2=CC3=C(C=C2)N=C(S3)SCC4=C(C(=C(C=C4C)C)C(=O)C)C

Description

N-[2-[(3-acetyl-2,4,6-trimethylphenyl)methylsulfanyl]-1,3-benzothiazol-6-yl]-4-butoxybenzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a benzothiazole derivative that has been synthesized through a specific method to obtain its desired properties. In

Mechanism of Action

The mechanism of action of N-[2-[(3-acetyl-2,4,6-trimethylphenyl)methylsulfanyl]-1,3-benzothiazol-6-yl]-4-butoxybenzamide is not fully understood. However, it has been proposed that this compound may exert its anticancer properties through the inhibition of cell proliferation and induction of apoptosis in cancer cells. Additionally, this compound may exert its anti-inflammatory properties through the inhibition of pro-inflammatory cytokines and enzymes. Furthermore, this compound may exert its neuroprotective properties through the modulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
N-[2-[(3-acetyl-2,4,6-trimethylphenyl)methylsulfanyl]-1,3-benzothiazol-6-yl]-4-butoxybenzamide has been found to have various biochemical and physiological effects. This compound has been found to inhibit the activity of specific enzymes involved in cancer cell proliferation and inflammation. Additionally, this compound has been found to modulate specific signaling pathways involved in neurodegenerative diseases. Furthermore, this compound has been found to have low toxicity and high bioavailability, making it a promising therapeutic agent.

Advantages and Limitations for Lab Experiments

N-[2-[(3-acetyl-2,4,6-trimethylphenyl)methylsulfanyl]-1,3-benzothiazol-6-yl]-4-butoxybenzamide has several advantages and limitations for lab experiments. One advantage is its low toxicity and high bioavailability, making it suitable for in vivo studies. Additionally, this compound has been found to have a long half-life, allowing for sustained therapeutic effects. However, one limitation is the lack of understanding of its mechanism of action, making it difficult to design specific experiments to study its effects.

Future Directions

There are several future directions for the study of N-[2-[(3-acetyl-2,4,6-trimethylphenyl)methylsulfanyl]-1,3-benzothiazol-6-yl]-4-butoxybenzamide. One direction is the further elucidation of its mechanism of action, which will allow for the design of specific experiments to study its effects. Additionally, the therapeutic potential of this compound in other diseases, such as cardiovascular disease and diabetes, should be explored. Furthermore, the development of novel analogs of this compound may lead to the discovery of more potent and specific therapeutic agents.

Synthesis Methods

The synthesis of N-[2-[(3-acetyl-2,4,6-trimethylphenyl)methylsulfanyl]-1,3-benzothiazol-6-yl]-4-butoxybenzamide involves a multi-step process. The first step involves the synthesis of 2-aminothiophenol through the reaction of 2-chloroaniline and sodium sulfide. The second step involves the synthesis of 2-(3-acetyl-2,4,6-trimethylphenyl)ethyl chloride through the reaction of 3-acetyl-2,4,6-trimethylaniline and thionyl chloride. The third step involves the synthesis of 2-[(3-acetyl-2,4,6-trimethylphenyl)methylsulfanyl]benzothiazole through the reaction of 2-aminothiophenol and 2-(3-acetyl-2,4,6-trimethylphenyl)ethyl chloride. The final step involves the synthesis of N-[2-[(3-acetyl-2,4,6-trimethylphenyl)methylsulfanyl]-1,3-benzothiazol-6-yl]-4-butoxybenzamide through the reaction of 2-[(3-acetyl-2,4,6-trimethylphenyl)methylsulfanyl]benzothiazole and 4-butoxybenzoyl chloride.

Scientific Research Applications

N-[2-[(3-acetyl-2,4,6-trimethylphenyl)methylsulfanyl]-1,3-benzothiazol-6-yl]-4-butoxybenzamide has shown potential therapeutic applications in scientific research. This compound has been studied for its anticancer properties, as it has been found to inhibit the growth of cancer cells in vitro and in vivo. Additionally, this compound has been studied for its anti-inflammatory properties, as it has been found to reduce inflammation in animal models. Furthermore, this compound has been studied for its neuroprotective properties, as it has been found to protect against neuronal damage in animal models of neurodegenerative diseases.